Cas no 90213-21-1 (3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-)
90213-21-1 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-
CAS No:90213-21-1
MF:C18H29FO7
MW:376.417070150375
CID:791750
PubChem ID:13275045
Update Time:2025-04-19
3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-
- 2-[2-[2-[2-[2-[2-(4-fluorophenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- 90213-21-1
- 17-(4-FLUOROPHENOXY)-3,6,9,12,15-PENTAOXAHEPTADECAN-1-OL
- DTXSID50533959
-
- Inchi: 1S/C18H29FO7/c19-17-1-3-18(4-2-17)26-16-15-25-14-13-24-12-11-23-10-9-22-8-7-21-6-5-20/h1-4,20H,5-16H2
- InChI Key: FTCLHBFLKDGHPB-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCCOCCOCCOCCOCCOCCO
Computed Properties
- Exact Mass: 376.18973142g/mol
- Monoisotopic Mass: 376.18973142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 75.6Ų
3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
90213-21-1 (3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-) Related Products
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